5-(2-Pyrrolidin-1-ylethoxy)benzofuran-2-carboxylic acid

• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol
• IUPAC Name: 5-(2-pyrrolidin-1-ylethoxy)-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C15H17NO4/c17-15(18)14-10-11-9-12(3-4-13(11)20-14)19-8-7-16-5-1-2-6-16/h3-4,9-10H,1-2,5-8H2,(H,17,18)
• InChI Key: UTKAPAFUQBYNLU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCOC2=CC3=C(C=C2)OC(=C3)C(=O)O

Description

5-(2-Pyrrolidin-1-ylethoxy)benzofuran-2-carboxylic acid is a useful research compound. Its molecular formula is C15H17NO4 and its molecular weight is 275.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To an ice-cooled solution of 5-(2-pyrrolidin-1-ylethoxy)benzofuran-2-carboxylic acid methyl ester (960 mg, 3.3 mmol) anhydrous ethylene glycol dimethyl ether (10 ml) was added dropwise degassed aqueous lithium hydroxide solution (2.0 ml, 2.0M). After stirring at room temperature for 4 h, the solution was cooled down and the pH was adjusted to 2 with 4.0 M HCl in dioxane. A gummy tan precipitate formed. The solvent was removed and the gummy residue was frozen and lyophilized. The tan colored solid was dissolved in boiling 2-propanol (90 ml), the solution was filtered hot and then cooled to give 5-(2-pyrrolidin-1-yl-ethoxy)-benzofuran-2-carboxylic acid as beige colored needles (528 mg). Additional 153 mg was obtained from the mother liquor.

Synthesis routes and methods II

Procedure details

To an ice-cooled solution of 5-(2-pyrrolidin-1-ylethoxy)benzofuran-2-carboxylic acid methyl ester (960 mg, 33 mmol) anhydrous ethylene glycol dimethyl ether (10 ml) was added dropwise degassed aqueous lithium hydroxide solution (2.0 ml, 2.0M). After stirring at room temperature for 4 h, the solution was cooled down and the pH was adjusted to 2 with 4.0 MHO in dioxane. A gummy tan precipitate formed. The solvent was removed and the gummy residue was frozen and lyophilized. The tan colored solid was dissolved in boiling 2-propanol (90 ml), the solution was filtered hot and then cooled to give 5-(2-pyrrolidin-1-yl-ethoxy)-benzofuran-2-carboxylic acid as beige colored needles (528 mg). Additional 153 mg was obtained from the mother liquor.